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Compound of Interest

2-(chloromethyl)pyridin-3-ol
Compound Name:

hydrochloride
CAS No.: 80322-74-3
Cat. No.: B1660624

Get Quote

\ J

Chemical Identity & Strategic Importance

Compound: 2-(Chloromethyl)pyridin-3-ol hydrochloride CAS Number: 80322-74-3 Formula:
CeHeCINOJ1] - HCI (CeH7CI2NO) Molecular Weight: 180.03 g/mol

Strategic Context: This compound is a bifunctional pyridine scaffold. The 3-hydroxyl group
provides hydrogen-bonding capability and phenolic acidity, while the 2-chloromethyl group
serves as a potent electrophile for alkylation reactions. This specific substitution pattern is
critical for synthesizing fused heterocycles (e.g., furopyridines) or introducing the 3-
hydroxypyridine moiety into larger drug candidates.

Hazard Profiling: Mechanism of Toxicity

Unlike standard SDS documents that list hazard codes, this section explains the causality of
the risks based on the compound's structure-activity relationship (SAR).

A. Corrosivity & Alkylating Potential (Skin Corr. 1B | Eye Dam. 1)
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The chloromethyl group on the pyridine ring is highly reactive toward nucleophiles. Upon
contact with biological tissue:

o Alkylation: The methylene carbon undergoes Sn2 attack by biological nucleophiles (DNA
bases, protein residues), leading to direct cellular damage and potential genotoxicity.

» Acid Release: Hydrolysis or reaction with tissue moisture releases hydrochloric acid (HCI),
causing immediate chemical burns.

» Phenolic Acidity: The 3-hydroxyl group, while less acidic than carboxylic acids, contributes to
the overall corrosive profile when combined with the HCI salt form.

B. Acute Toxicity (Acute Tox. 4 - Oral)

Ingestion poses a dual threat: systemic toxicity from the pyridine core and local necrosis from
the alkylating side chain.

C. Moisture Sensitivity

The compound is hygroscopic.[2] The chloromethyl group is susceptible to hydrolysis,
converting the active reagent into the inactive 2-(hydroxymethyl)pyridin-3-ol. This degradation
releases additional HCI gas, pressurizing sealed containers and increasing the inhalation
hazard upon opening.

Stability & Reactivity: The Hydrolysis Pathway

Understanding the degradation pathway is essential for maintaining reagent integrity and
safety. The following diagram illustrates the hydrolysis mechanism that occurs upon exposure
to atmospheric moisture.
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Figure 1: Hydrolysis pathway of the chloromethyl group.[3] Exposure to moisture degrades the

reagent and releases corrosive HCI.

Handling Protocols & Engineering Controls
A. Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may offer insufficient protection against prolonged contact with

alkylating agents.

PPE Category Recommendation

Rationale

Double-gloving (Nitrile over

Chloromethyl compounds can

permeate standard nitrile.

Gloves ) ) ) )
Laminate/PE) Laminate provides a chemical
barrier.
] Risk of corneal damage is
Chemical Goggles + Face ) ]
Eye/Face Shield irreversible. Safety glasses are
ie
insufficient for corrosive solids.
Prevents inhalation of
Respiratory P3 / N100 Particulate Filter corrosive dust. Use in a fume
hood is mandatory.
Prevents contamination of
Body Tyvek® Lab Coat / Apron street clothes; disposable suits

preferred for large scale.

B. Operational Workflow

This self-validating workflow ensures containment and stability.
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Figure 2: Operational workflow for handling moisture-sensitive alkylating agents.

C. Storage Conditions

o Temperature: Store at 2—8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen (Inert atmosphere).[4]
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Container: Tightly sealed glass vial with a PTFE-lined cap. Secondary containment with
desiccant is recommended.

Emergency Response Protocols
A. Spill Management (Solid)

Evacuate: Clear the immediate area.

PPE: Don full PPE including respiratory protection.

Neutralize: Do not sweep dry dust (aerosol risk). Cover the spill with a weak base (sodium
bicarbonate or calcium carbonate) to neutralize potential acidity.

Clean: Dampen with a paper towel soaked in an inert solvent (e.g., heptane) or water (if
neutralized) and wipe up.

Disposal: Place all materials in a sealed hazardous waste bag labeled "Corrosive/Toxic".

B. First Aid Measures

Eye Contact: Immediate irrigation is critical.[2] Rinse with water for at least 15 minutes, lifting
eyelids.[2] Do not wait for medical personnel to start rinsing.

Skin Contact: Brush off loose particles gently, then wash with soap and water. If available,
use a polyethylene glycol (PEG 400) wash, as it solubilizes organic alkylators better than
water alone.

Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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